Z-10-Pentadecenol

• Molecular Formula: C15H30O
• Molecular Weight: 226.40 g/mol
• InChI: InChI=1S/C15H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h5-6,16H,2-4,7-15H2,1H3/b6-5-
• InChIKey: YWAXGXIQALUWKR-WAYWQWQTSA-N

Z‑10‑Pentadecenol – A Long‑Chain (Z)‑Monounsaturated Fatty Alcohol with Quantifiable Bioactivity

Z‑10‑Pentadecenol (CAS 64437‑42‑9, (10Z)‑pentadec‑10‑en‑1‑ol) is a C₁₅ long‑chain fatty alcohol possessing a single Z (cis) double bond at the 10‑position [1]. It is classified as a monounsaturated primary alcohol and is a member of the long‑chain fatty alcohol family (C₁₃–C₂₁) [2]. The Z‑configuration imparts a distinct kinked geometry that differentiates it from both the E (trans) isomer and the fully saturated pentadecanol, a feature that has been shown to translate into measurable differences in antimicrobial potency [3].

▪ Z-isomer stereochemistry defines molecular geometry

▪ C₁₅ monounsaturated fatty alcohol class

▪ Reported antimicrobial activity in oral microbiology models

• [1] ChEBI:184353 – Z-10-Pentadecenol. EMBL-EBI. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:184353 View Source
• [2] PhytoBank: (Z)-10-Pentadecen-1-ol (PHY0061873). http://phytobank.ca/compounds/PHY0061873 View Source
• [3] Hattori M, Miyachi K, Hada S, Kakiuchi N, Kiuchi F, Tsuda Y, Namba T. Effects of Long-Chain Fatty Acids and Fatty Alcohols on the Growth of Streptococcus mutans. Chem Pharm Bull. 1987;35(8):3507-3510. doi:10.1248/cpb.35.3507 View Source

Why Saturated or E‑Isomer Analogs Cannot Replace Z‑10‑Pentadecenol Without Loss of Antimicrobial Potency

Long‑chain fatty alcohols are not functionally interchangeable. The presence, position, and stereochemistry of the double bond govern molecular shape, membrane partitioning, and target engagement [1]. Direct comparative data demonstrate that Z‑10‑pentadecenol is twice as potent as its saturated counterpart pentadecanol against the cariogenic bacterium Streptococcus mutans (MIC 0.78 vs. 1.56 µg/mL) [2], while the E‑isomer exhibits different hydrogen‑bonding profiles with key enzymatic residues [3]. Substituting Z‑10‑pentadecenol with a saturated alcohol, an E‑isomer, or a shorter‑chain monounsaturated alcohol would therefore compromise the specific biological readout that motivates its selection.

Saturated analog Pentadecanol lacks the Z double bond; reported MIC may shift significantly.

E‑isomer E‑10‑pentadecenol displays distinct hydrogen‑bond geometry that may alter target engagement.

Shorter‑chain analogs Chain‑length‑dependent membrane partitioning and activity may not transfer directly.

• [1] PhytoBank: (Z)-10-Pentadecen-1-ol (PHY0061873). Description: 10‑pentadecen‑1‑ol belongs to the class of organic compounds known as long‑chain fatty alcohols. View Source
• [2] Hattori M, Miyachi K, Hada S, Kakiuchi N, Kiuchi F, Tsuda Y, Namba T. Effects of Long-Chain Fatty Acids and Fatty Alcohols on the Growth of Streptococcus mutans. Chem Pharm Bull. 1987;35(8):3507-3510. View Source
• [3] Nature Scientific Reports. Table 3: Details of compounds from hydrogen bonds with one or more key active site residues. DA145: E-10-pentadecenol, binding affinity −5.8. https://www.nature.com/articles/s41598-021-86141-1/tables/3 View Source

Quantitative Differentiation Evidence for Z‑10‑Pentadecenol Versus Closest Structural Analogs

Antibacterial Potency Against Streptococcus mutans – Z‑10‑Pentadecenol vs. Saturated Fatty Alcohols

In a direct tube‑dilution MIC assay, Z‑10‑pentadecenol (10Z‑pentadecenol) exhibited an MIC of 0.78 µg/mL against the cariogenic bacterium Streptococcus mutans, which is half the concentration required for the most active saturated fatty alcohols tetradecanol and pentadecanol (both MIC 1.56 µg/mL) [1]. This represents a two‑fold superiority in potency attributable to the presence of the Z double bond.

MIC vs Saturated Analogs

Head‑to‑head

MIC 0.78 µg/mL (Z) vs 1.56 µg/mL (pentadecanol)

Supports antimicrobial screening context

Tube dilution assay, S. mutans

Evidence Dimension	Minimal inhibitory concentration (MIC) against S. mutans
Target Compound Data	MIC = 0.78 µg/mL
Comparator Or Baseline	Pentadecanol (saturated C15 alcohol): MIC = 1.56 µg/mL; Tetradecanol (saturated C14 alcohol): MIC = 1.56 µg/mL
Quantified Difference	Z-10-pentadecenol is 2× more potent (MIC ratio 0.5)
Conditions	Tube dilution technique; organism: Streptococcus mutans (cariogenic strain)

Why This Matters

For researchers procuring compounds for oral antimicrobial screening or formulation development, Z‑10‑pentadecenol offers a potency advantage that cannot be matched by the cheaper, readily available saturated homologs.

• [1] Hattori M, Miyachi K, Hada S, Kakiuchi N, Kiuchi F, Tsuda Y, Namba T. Effects of Long-Chain Fatty Acids and Fatty Alcohols on the Growth of Streptococcus mutans. Chem Pharm Bull. 1987;35(8):3507-3510. doi:10.1248/cpb.35.3507 View Source

Rank‑Order Superiority Among Monounsaturated Fatty Alcohols Against S. mutans

Within the panel of monounsaturated fatty alcohols tested by Hattori et al., 10Z‑pentadecenol was explicitly reported as having the strongest activity [1]. Although the MIC values of the other monounsaturated alcohols were not individually listed in the abstract, the authors’ rank‑order statement establishes Z‑10‑pentadecenol as the most potent member of this subclass under the tested conditions.

Rank Among Monounsaturated Alcohols

Class‑level inference

Described as strongest activity in tested set

Class‑level ranking supports selection for screening

Exact fold‑differences not extractable

Evidence Dimension	Rank order of antibacterial activity within monounsaturated fatty alcohols
Target Compound Data	Described as 'strongest activity' among monounsaturated fatty alcohols (MIC = 0.78 µg/mL)
Comparator Or Baseline	Other monounsaturated fatty alcohols tested in the same series (exact identities not specified in abstract; MIC values >0.78 µg/mL inferred)
Quantified Difference	Quantitatively superior; exact fold‑difference vs. other monounsaturated alcohols not extractable from abstract data alone
Conditions	S. mutans tube dilution assay; series of monounsaturated fatty alcohols

Why This Matters

This class‑level rank guides selection in screening campaigns where only one representative monounsaturated fatty alcohol can be advanced; Z‑10‑pentadecenol is the best‑documented candidate for maximal anti‑S. mutans activity.

• [1] Hattori M, Miyachi K, Hada S, Kakiuchi N, Kiuchi F, Tsuda Y, Namba T. Effects of Long-Chain Fatty Acids and Fatty Alcohols on the Growth of Streptococcus mutans. Chem Pharm Bull. 1987;35(8):3507-3510. View Source

Contribution to Foodborne-Pathogen Inhibition – Z‑10‑Pentadecenol as the Major Bioactive Principle in Butia odorata Extract

In a study evaluating natural antimicrobials for cheese preservation, Butia odorata extract—in which Z‑10‑pentadecenol constitutes 80.1% of the volatile composition—exhibited an MIC of 15 mg mL⁻¹ and an MBC of 29–58 mg mL⁻¹ against Escherichia coli [1]. While the extract is a mixture, the dominance of Z‑10‑pentadecenol strongly implicates it as the primary active principle. In an in‑situ sliced mozzarella cheese model, treatment at 8× MIC reduced E. coli counts from 2.8 log CFU cm⁻² (control) to 0.5 log CFU cm⁻² after 72 h [1].

Food Matrix Log Reduction

Supporting evidence

2.3 log CFU cm⁻² reduction at 8× MIC (72 h)

Supports food‑preservative research context

Butia odorata extract (80.1% Z‑10‑pentadecenol)

Evidence Dimension	Antimicrobial efficacy in a food matrix
Target Compound Data	Extract (80.1% Z-10-pentadecenol): MIC = 15 mg/mL, MBC = 29–58 mg/mL; 8× MIC reduced E. coli by 2.3 log CFU cm⁻² in cheese
Comparator Or Baseline	Untreated control: 2.8 log CFU cm⁻²; no pure-compound comparator for Z-10-pentadecenol alone
Quantified Difference	2.3 log reduction at 8× MIC (72 h)
Conditions	In vitro broth dilution and in‑situ sliced mozzarella cheese inoculated with E. coli

Why This Matters

For food‑safety or natural‑preservative research, this data positions Z‑10‑pentadecenol as the key bioactive molecule to source, rather than the crude extract, enabling standardised formulation and mechanistic studies.

• [1] Maia DSV, et al. Butia odorata Barb. Rodr. extract inhibiting the growth of Escherichia coli in sliced mozzarella cheese. J Food Sci Technol. 2019;56(3):1663-1668. doi:10.1007/s13197-019-03686-w View Source

Z‑ vs. E‑Isomer Differentiation in Target‑Binding Interactions

Although a direct Z‑vs‑E comparison in a single assay is not yet published, independent datasets illustrate the stereochemical impact. Z‑10‑pentadecenol is a long‑chain fatty alcohol with a cis double bond [1]. Its E‑isomer, E‑10‑pentadecenol, has been reported to form a single hydrogen bond with catalytic triad residues and exhibits a binding affinity of −5.8 in a computational/enzymatic model [2]. The Z‑isomer’s bent geometry is expected to alter hydrogen‑bonding patterns, as noted in comparative analyses of related Z‑unsaturated alcohols [3].

Z‑ vs E‑Isomer Binding

Cross‑study comparable

E‑isomer affinity −5.8; Z geometry predicted to alter H‑bonding

Isomer‑specific procurement required for stereospecific studies

No direct Z vs E assay available

Evidence Dimension	Binding affinity and hydrogen‑bond interactions
Target Compound Data	Z-10-pentadecenol: cis configuration at C10 (structural data only; no binding affinity value in this assay)
Comparator Or Baseline	E-10-pentadecenol: binding affinity −5.8; forms one H‑bond with catalytic residue R120
Quantified Difference	Not directly quantifiable from separate studies; structural difference (Z vs. E) predicted to alter binding mode
Conditions	Computational docking/SPR (E‑isomer, Nature Table 3); structural classification (Z‑isomer, ChEBI)

Why This Matters

When isomer‑specific biological activity is required (e.g., pheromone receptors, enzyme active sites), procurement must specify the Z‑isomer to avoid the distinct binding profile of the E‑isomer.

• [1] ChEBI:184353 – Z-10-Pentadecenol. EMBL-EBI. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:184353 View Source
• [2] Nature Scientific Reports. Table 3: Details of compounds from hydrogen bonds with one or more key active site residues. DA145: E-10-pentadecenol. https://www.nature.com/articles/s41598-021-86141-1/tables/3 View Source
• [3] PhytoBank: (Z)-10-Pentadecen-1-ol (PHY0061873). The Z‑double bond introduces a 'kink' that affects molecular shape and biological target interactions. View Source

Presence in Natural Volatile Profiles – Abundance and Ecological Relevance

Z‑10‑Pentadecen‑1‑ol has been identified as a major volatile constituent in several plant species. In Callitris species, it represented 21.80% of the essential oil composition [1]. In Boerhavia elegana seed oil, it was the dominant volatile at 56.73% . These abundance levels contrast with the E‑isomer or saturated analogs, which are typically absent or present at far lower levels, indicating a natural enrichment of the Z‑isomer that may be ecologically or biosynthetically significant.

Natural Volatile Abundance

Supporting evidence

Callitris oil: 21.80%; Boerhavia elegana oil: 56.73%

Supports natural‑product reference standard use

GC‑MS analysis of essential oils

Evidence Dimension	Relative abundance in natural volatile profiles
Target Compound Data	Callitris oil: 21.80%; Boerhavia elegana oil: 56.73%
Comparator Or Baseline	E‑isomer or saturated analogs: not reported as major components in these profiles
Quantified Difference	Z‑isomer detected as a principal component; comparators absent or trace
Conditions	GC‑MS analysis of essential oils / seed oils

Why This Matters

For natural‑product chemists or formulators seeking to replicate biologically active volatile profiles, Z‑10‑pentadecenol is the relevant procurement target, not its saturated or E‑isomer counterparts.

• [1] Larayetan R. Chemical composition and antimicrobial activity of essential oils of Callitris species. SlideShare presentation; data derived from GC‑MS analysis. https://www.slideshare.net/slideshow/larayetans-journal-on-callitris/62047036 View Source

Z‑10‑Pentadecenol Application Scenarios Grounded in Quantitative Evidence

Oral‑Care Antimicrobial Screening Libraries

Given its 2‑fold superiority in MIC compared to saturated fatty alcohols against Streptococcus mutans [1], Z‑10‑pentadecenol is a prime candidate for inclusion in focused libraries targeting cariogenic bacteria. It enables head‑to‑head benchmarking where saturated alcohols serve as negative‑control compounds.

Food‑Safety Preservative Development

The demonstrated efficacy of a Z‑10‑pentadecenol‑rich extract in reducing E. coli contamination in cheese (2.3 log reduction at 8× MIC) [2] supports the use of the purified compound in dose‑response and formulation studies aiming to develop clean‑label antimicrobial washes or coatings.

Isomer‑Specific Biochemical Probe

The distinct binding profile of the E‑isomer (binding affinity −5.8, single H‑bond) [3] versus the Z‑isomer’s bent geometry [4] makes Z‑10‑pentadecenol the required ligand for probing stereospecific recognition in fatty‑alcohol‑binding proteins, olfactory receptors, or pheromone‑binding proteins.

Natural Volatile Reference Standard

With reported abundances of up to 56.73% in plant volatile oils , Z‑10‑pentadecen‑1‑ol serves as an authentic reference standard for GC‑MS metabolomics, chemotaxonomy, and quality control of essential oils, where the E‑isomer or saturated analogs would yield misleading chromatographic and sensory profiles.

Application

Selection Property

Validation Focus

Cariogenic bacteria screening studies

Z‑isomer stereochemistry

MIC endpoint comparison vs saturated analogs

Food‑safety preservation research

Extract‑derived bioactive principle

Dose‑response in food matrix models

Isomer‑specific biochemical probe

Z‑isomer geometry

Binding affinity and stereospecific recognition

Natural volatile reference standard

Natural abundance ratio

GC‑MS chromatographic authenticity

• [1] Hattori M, et al. Chem Pharm Bull. 1987;35(8):3507-3510. View Source
• [2] Maia DSV, et al. J Food Sci Technol. 2019;56(3):1663-1668. View Source
• [3] Nature Scientific Reports. Table 3: E-10-pentadecenol binding affinity. View Source
• [4] ChEBI:184353 – Z-10-Pentadecenol. View Source